Boc-Leu-Ser-Thr-Arg-AMC

• Molecular Formula: C34H52N8O10
• Molecular Weight: 732.8 g/mol
• InChI: InChI=1S/C34H52N8O10/c1-17(2)13-23(41-33(50)52-34(5,6)7)29(47)40-24(16-43)30(48)42-27(19(4)44)31(49)39-22(9-8-12-37-32(35)36)28(46)38-20-10-11-21-18(3)14-26(45)51-25(21)15-20/h10-11,14-15,17,19,22-24,27,43-44H,8-9,12-13,16H2,1-7H3,(H,38,46)(H,39,49)(H,40,47)(H,41,50)(H,42,48)(H4,35,36,37)
• InChIKey: ZJNWKMRGENOMCV-UHFFFAOYSA-N

Boc-LSTR-AMC Fluorogenic Substrate

Boc-Leu-Ser-Thr-Arg-AMC (CAS 73554-93-5, Boc-LSTR-AMC) is a synthetic fluorogenic peptide substrate belonging to the peptidyl-4-methylcoumaryl-7-amide (peptidyl-MCA) class . The compound comprises the tetrapeptide sequence Boc-Leu-Ser-Thr-Arg covalently linked to the 7-amino-4-methylcoumarin (AMC) fluorophore, which releases a quantifiable fluorescent signal (λ_ex ~360-380 nm, λ_em ~410-460 nm) upon proteolytic cleavage at the Arg-AMC amide bond . This substrate is utilized as a research tool in two primary contexts: (1) as a validated fluorogenic substrate for assaying the amidolytic activity of activated protein C (APC) [1], and (2) for measuring the trypsin-like activity of the 20S and 26S proteasome .

1

Target enzymes

Activated protein C and proteasome β2 trypsin-like subunit

2

Detection mode

Fluorogenic AMC readout (ex 360–380 nm, em 440–460 nm) for continuous kinetic assays

3

Sequence background

Ranked highest among 25 peptidyl-MCA substrates screened for APC activity

• [1] Ohno Y, et al. A new fluorogenic peptide substrate for vitamin K-dependent blood coagulation factor, bovine protein C. J Biochem. 1981;90(5):1387-1395. View Source

Boc-LSTR-AMC Irreplaceability

Generic substitution of Boc-Leu-Ser-Thr-Arg-AMC with alternative fluorogenic substrates bearing different P4–P1 residue compositions is not functionally equivalent. The compound's tetrapeptide sequence (Leu-Ser-Thr-Arg) was empirically identified as optimal for bovine activated protein C (APC) amidolytic activity from a systematic screen of 25 distinct peptidyl-MCA substrates [1]. Alterations to this sequence—whether shortening to tripeptide analogs (e.g., Boc-Leu-Thr-Arg-MCA, Boc-Phe-Ser-Arg-MCA), substituting the P1 arginine, or modifying P2/P3 residues—result in substantially altered kinetic parameters (Km and kcat) and, consequently, differential assay sensitivity [2]. Furthermore, in proteasome activity assays, Boc-Leu-Ser-Thr-Arg-AMC is specifically designated for trypsin-like activity measurement and cannot be interchanged with substrates targeting chymotrypsin-like (e.g., Suc-Leu-Leu-Val-Tyr-AMC) or caspase-like (e.g., Z-Leu-Leu-Glu-AMC) proteasome activities without fundamentally changing the biological parameter being measured . The observed cell-compartment distribution of proteolytic activity (supernatant vs. cell-associated) also varies depending on the specific -AMC substrate employed, indicating distinct enzymatic sources [3].

Alternative tetrapeptide sequences

Generic Arg-AMC substrates (e.g., Boc-Phe-Ser-Arg-MCA, Boc-Leu-Arg-Arg-AMC) may shift APC recognition and sensitivity; the Leu-Ser-Thr-Arg sequence was empirically selected for highest APC activity and is not functionally interchangeable.

Chromogenic pNA analog

Boc-Leu-Ser-Thr-Arg-pNA sacrifices the ~100–1,000-fold sensitivity gain of the fluorogenic AMC reporter, limiting detection in low-abundance protease samples or miniaturized assay formats.

Z-protected or other N-capped variants

Swapping the Boc group for Z (benzyloxycarbonyl) or other N-terminal caps can alter enzyme recognition kinetics; the Boc-cap is integral to the validated selectivity profile.

• [1] Ohno Y, et al. A new fluorogenic peptide substrate for vitamin K-dependent blood coagulation factor, bovine protein C. J Biochem. 1981;90(5):1387-1395. View Source
• [2] Kawabata S, et al. A new fluorogenic substrate method for the estimation of kallikrein in urine. J Biochem. 1980;88(6):1739-1745. View Source
• [3] Willcox MD, et al. The production of protease activities by Streptococcus oralis strains isolated from endocarditis. Microb Ecol Health Dis. 1995;8(5):233-240. View Source

Boc-LSTR-AMC Differentiation Evidence

Optimal Substrate for Activated Protein C

In the original 1981 study that established this compound as an APC substrate, the activated protein C amidolytic activity of 25 fluorogenic peptidyl-MCA substrates was systematically evaluated [1]. Boc-Leu-Ser-Thr-Arg-MCA demonstrated the highest activity among all tested substrates. Kinetic characterization revealed Km = 3.3 × 10⁻⁴ M and kcat = 8.4 s⁻¹ for bovine APC with this substrate. By comparison, structurally related substrates with altered P2–P4 residues (including Boc-Leu-Thr-Arg-MCA and Boc-Phe-Ser-Arg-MCA) exhibited lower activity, establishing sequence-specificity as a critical selection criterion [2].

APC substrate ranking

Head-to-head

Ranked #1 of 25 peptidyl-MCA substrates; Km = 330 μM, kcat = 8.4 s⁻¹ for bovine APC

Supports APC detection sensitivity ranking

Optimal activity at pH 8.5, 0.1 M NaCl, 1 mM CaCl₂

Evidence Dimension	Substrate ranking by amidolytic activity for bovine activated protein C
Target Compound Data	Boc-Leu-Ser-Thr-Arg-MCA: Highest activity among 25 tested substrates; Km = 3.3 × 10⁻⁴ M, kcat = 8.4 s⁻¹
Comparator Or Baseline	24 alternative peptidyl-MCA substrates with varying P4–P1 sequences (including Boc-Leu-Thr-Arg-MCA, Boc-Phe-Ser-Arg-MCA, etc.)
Quantified Difference	Ranked #1 in activity; other substrates showed lower activity (relative values not explicitly quantified in published abstract)
Conditions	Bovine protein C activated by bovine α-thrombin; assay conducted in vitro with purified enzyme; optimum pH 8.5; 0.1 M NaCl and 1 mM CaCl₂ maintained

Why This Matters

For procurement decisions in APC research, this evidence confirms Boc-Leu-Ser-Thr-Arg-AMC is empirically validated as the optimal fluorogenic substrate among tested candidates, reducing assay development time and ensuring maximum detection sensitivity.

• [1] Ohno Y, et al. A new fluorogenic peptide substrate for vitamin K-dependent blood coagulation factor, bovine protein C. J Biochem. 1981;90(5):1387-1395. View Source
• [2] Kawabata S, et al. A new fluorogenic substrate method for the estimation of kallikrein in urine. J Biochem. 1980;88(6):1739-1745. View Source

APC vs. Thrombin Selectivity

A 2009 study investigating a metalloprotease from Listonella anguillarum evaluated 17 distinct peptidyl-MCA substrates and found that the enzyme hydrolyzed only Boc-Leu-Ser-Thr-Arg-MCA, a known substrate for plasma activated protein C (APC), among the entire panel [1]. This finding demonstrates the compound's high functional selectivity compared to 16 other peptidyl-MCA substrates tested, which were not cleaved. The substrate was subsequently used to confirm that the metalloprotease possessed APC-like activity in rainbow trout plasma [2].

APC vs. thrombin selectivity

Reported

Boc-LSTR-AMC: APC Km=330 μM, not efficient thrombin substrate. Boc-VPR-AMC: thrombin kcat/Km ≈ 5.2 × 10⁶ M⁻¹ s⁻¹ (~200-fold higher catalytic efficiency for thrombin)

Cross-selection may yield negligible signal; substrates target distinct enzyme populations

Both substrates showed distinct localization in S. oralis profiling

Evidence Dimension	Number of substrates hydrolyzed by L. anguillarum metalloprotease
Target Compound Data	Boc-Leu-Ser-Thr-Arg-MCA: Positive (hydrolyzed)
Comparator Or Baseline	16 other peptidyl-MCA substrates (various sequences): Negative (no hydrolysis detected)
Quantified Difference	Only Boc-Leu-Ser-Thr-Arg-MCA showed detectable cleavage among 17 substrates tested (specific substrate identities not fully enumerated in abstract)
Conditions	In vitro enzyme assay with purified metalloprotease from Listonella anguillarum; fluorescence-based detection

Why This Matters

This evidence reinforces that Boc-Leu-Ser-Thr-Arg-AMC is not merely active but uniquely selective for APC-like proteolytic activity, reducing false-positive signals when screening for APC or APC-like enzymes.

• [1] Morita K, et al. Metalloprotease produced by Listonella anguillarum shows similar activity to plasma activated protein C in rainbow trout coagulation cascade. Fish Pathology. 2009;44(4):159-166. View Source
• [2] Ohno Y, et al. A new fluorogenic peptide substrate for vitamin K-dependent blood coagulation factor, bovine protein C. J Biochem. 1981;90(5):1387-1395. View Source

Proteasome β2 Trypsin-Like Activity Probe

In standardized proteasome activity assays, Boc-Leu-Ser-Thr-Arg-AMC is employed at a defined working concentration of 40 μM to measure trypsin-like activity, whereas Suc-Leu-Leu-Val-Tyr-AMC is used at the same concentration to measure chymotrypsin-like activity, and Z-Leu-Leu-Glu-AMC or Ac-Gly-Pro-Leu-Asp-AMC are used at 100 μM for caspase-like activity . These substrates target distinct catalytic subunits of the proteasome (β2 for trypsin-like, β5 for chymotrypsin-like, β1 for caspase-like), and their activities are differentially sensitive to proteasome inhibitors such as MG-132 and lactacystin .

Proteasome β2 probe validation

Method context

Cleavage inhibited by bortezomib (100 μM) and Tyr-Gly-Arg-CH₂Cl, but not by chymotrypsin-like inhibitor Z-Phe-Gly-Tyr-CHN₂

Enables β2-specific inhibitor profiling and subunit assignment

Validated in rat liver 20S/26S proteasome preparations with 100 μM ATP

Evidence Dimension	Substrate concentration and target proteasome activity
Target Compound Data	Boc-Leu-Ser-Thr-Arg-AMC: 40 μM; measures trypsin-like (β2) activity
Comparator Or Baseline	Suc-Leu-Leu-Val-Tyr-AMC: 40 μM; measures chymotrypsin-like (β5) activity; Z-Leu-Leu-Glu-AMC or Ac-Gly-Pro-Leu-Asp-AMC: 100 μM; measures caspase-like (β1) activity
Quantified Difference	Different catalytic subunits targeted; inhibitor sensitivity profiles distinct between substrates
Conditions	50 mM Tris–HCl pH 8.0, 1 mM DTT, 30 min incubation at 37°C; fluorescence measured at λ_ex 370-380 nm / λ_em 410-460 nm

Why This Matters

For procurement, selecting Boc-Leu-Ser-Thr-Arg-AMC specifically enables trypsin-like proteasome activity measurement; substitution with Suc-Leu-Leu-Val-Tyr-AMC or other proteasome substrates would measure a different enzymatic activity entirely, invalidating experimental comparisons.

Fluorogenic AMC vs. Chromogenic pNA Sensitivity

A 1995 study comparing protease activities in Streptococcus oralis strains demonstrated that Boc-Leu-Ser-Thr-Arg-AMC hydrolyzing activity was significantly greater in the supernatant fraction compared to cell-associated fractions [1]. In contrast, Gly-Pro-AMC, CBZ-Lys-AMC, and Arg-AMC hydrolyzing activities were predominantly cell-associated under identical growth conditions (irrespective of glucose or porcine gastric mucin supplementation) [2]. This differential subcellular distribution suggests that Boc-Leu-Ser-Thr-Arg-AMC is cleaved by a secreted protease population distinct from the cell-bound enzymes that hydrolyze the comparator substrates.

Fluorogenic vs. chromogenic sensitivity

Context-dependent

AMC quantum yield Φ ≈ 0.78 provides ~100–1,000× greater sensitivity over pNA; pNA analog Km = 235–469 μM for kallikrein/thrombin

AMC format supports lower detection limits and reduced substrate consumption

Class-level advantage; not measured directly for this sequence in a single study

Evidence Dimension	Enzymatic activity distribution (supernatant vs. cell-associated)
Target Compound Data	Boc-Leu-Ser-Thr-Arg-AMC: Activity greater in supernatant fraction
Comparator Or Baseline	Gly-Pro-AMC, CBZ-Lys-AMC, Arg-AMC: Activity greater in cell-associated fraction
Quantified Difference	Directional difference in compartment distribution; glucose addition significantly reduced supernatant activity for Boc-Leu-Ser-Thr-Arg-AMC and Boc-Val-Pro-Arg-AMC while increasing cell-associated activity for CBZ-Lys-AMC and Arg-AMC
Conditions	S. oralis cultures grown in minimal media ± glucose or porcine gastric mucin (PGM); activity measured fluorometrically

Why This Matters

This evidence indicates that Boc-Leu-Ser-Thr-Arg-AMC is processed by a distinct protease population compared to shorter or differently sequenced AMC substrates. Procurement of this specific sequence is essential for experiments where the biological parameter of interest is secreted (supernatant) protease activity rather than cell-associated proteolysis.

• [1] Willcox MD, et al. The production of protease activities by Streptococcus oralis strains isolated from endocarditis. Microb Ecol Health Dis. 1995;8(5):233-240. View Source
• [2] Scilit. The Production of Protease Activities by Streptococcus oralis Strains Isolated from Endocarditis - Publication Abstract. View Source

Boc-LSTR-AMC Application Scenarios

APC Activity Assays for Research and QC

Boc-Leu-Ser-Thr-Arg-AMC is the validated fluorogenic substrate of choice for measuring activated protein C amidolytic activity [1]. Its identification as the optimal substrate among 25 screened peptidyl-MCA candidates [2] makes it indispensable for laboratories developing or running APC activity assays, particularly during enzyme purification where a simple and accurate activity readout is required. Recommended assay conditions include 0.1 M NaCl and 1 mM CaCl₂ at pH 8.5 for optimal signal. This application is directly supported by the quantitative head-to-head screening evidence presented in Section 3.

Proteasome Trypsin-Like Activity Assays

This compound is the designated fluorogenic substrate for measuring the trypsin-like catalytic activity of the proteasome, specifically associated with the β2 subunit [1]. Standardized protocols employ 40 μM substrate in Tris–HCl buffer (pH 8.0) with 1 mM DTT, incubated for 30 minutes at 37°C [2]. This application is critical for studies of ubiquitin-proteasome pathway regulation, proteasome inhibitor screening, and cellular protein degradation research, and is supported by the comparative substrate evidence in Section 3.

Protein C Purification Monitoring

As demonstrated in rainbow trout studies, Boc-Leu-Ser-Thr-Arg-MCA exhibits high selectivity for APC-like enzymatic activity across species [1]. The substrate's unique cleavage profile among 17 tested peptidyl-MCA substrates [2] makes it a valuable tool for identifying and characterizing APC homologs or APC-like proteases in fish, bacterial, or other non-mammalian biological systems where mammalian-specific reagents may lack cross-reactivity. This scenario derives directly from the substrate selectivity evidence in Section 3.

Serine Protease Profiling in Microbial Pathogenesis

The preferential cleavage of Boc-Leu-Ser-Thr-Arg-AMC by supernatant-associated proteases, in contrast to Gly-Pro-AMC or CBZ-Lys-AMC which are predominantly cleaved by cell-associated enzymes, enables researchers to distinguish between secreted and membrane-bound protease activities in bacterial and cellular systems [1]. This differential compartmentalization is valuable for characterizing pathogenic mechanisms in endocarditis-associated organisms and for general protease localization studies [2], and is supported by the head-to-head comparison evidence in Section 3.

Application

Selection Property

Validation Focus

APC activity research and assay development

Ranked peptide sequence from systematic 25-substrate screen

Reported kinetic conditions (pH 8.5, Ca²⁺, NaCl) and APC detection range

Proteasome β2 subunit activity profiling

Inhibitor-discriminated β2 selectivity

Bortezomib-sensitive, chymotrypsin-inhibitor-insensitive readout

Protein C purification process monitoring

Compatibility with purification buffers and column fractions

Reported activity-based yield and fold-enrichment tracking

Bacterial protease localization studies

Differential substrate panel for supernatant vs. cell-associated proteases

Substrate cleavage pattern discrimination across microbial fractions

• [1] Ohno Y, et al. A new fluorogenic peptide substrate for vitamin K-dependent blood coagulation factor, bovine protein C. J Biochem. 1981;90(5):1387-1395. View Source
• [2] Willcox MD, et al. The production of protease activities by Streptococcus oralis strains isolated from endocarditis. Microb Ecol Health Dis. 1995;8(5):233-240. View Source